Cas no 2680875-11-8 (benzyl N-(4-formyl-3,5-dimethylphenyl)carbamate)

• Product Name: benzyl N-(4-formyl-3,5-dimethylphenyl)carbamate
• CAS No: 2680875-11-8
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 5637131
• PubChem ID: 165915493
• Update Time: 2025-05-24

benzyl N-(4-formyl-3,5-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680875-11-8
• benzyl N-(4-formyl-3,5-dimethylphenyl)carbamate
• EN300-28286692

• Inchi： 1S/C17H17NO3/c1-12-8-15(9-13(2)16(12)10-19)18-17(20)21-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key： RFGMRBIWXNZLDG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)C(C=O)=C(C)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.12084340g/mol
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(4-formyl-3,5-dimethylphenyl)carbamate

Comprehensive Overview of Benzyl N-(4-formyl-3,5-dimethylphenyl)carbamate (CAS No. 2680875-11-8)

Benzyl N-(4-formyl-3,5-dimethylphenyl)carbamate (CAS No. 2680875-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique carbamate and formyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a benzyl group and 3,5-dimethylphenyl moiety, offers distinct reactivity patterns, making it valuable for targeted applications.

In recent years, the demand for high-purity intermediates like Benzyl N-(4-formyl-3,5-dimethylphenyl)carbamate has surged, driven by advancements in drug discovery and precision agriculture. Researchers are particularly interested in its potential role in developing enzyme inhibitors and antimicrobial agents, aligning with global trends toward combating antibiotic resistance. The compound’s formyl group also makes it a candidate for click chemistry applications, a hot topic in modern synthetic methodologies.

The synthesis of Benzyl N-(4-formyl-3,5-dimethylphenyl)carbamate typically involves multi-step reactions, including carbamate formation and selective formylation. Its CAS No. 2680875-11-8 ensures precise identification in regulatory and commercial contexts, addressing the growing need for traceability in chemical supply chains. Analytical techniques such as HPLC and NMR are employed to verify its purity, a critical factor for end-users in pharmaceutical manufacturing.

From an industrial perspective, Benzyl N-(4-formyl-3,5-dimethylphenyl)carbamate is often discussed alongside green chemistry initiatives. Companies are exploring solvent-free or low-waste synthetic routes to align with sustainability goals, a priority for environmentally conscious investors. Additionally, its stability under controlled conditions makes it suitable for long-term storage, a practical advantage for logistics.

Emerging applications of this compound include its use in proteomics research, where it aids in labeling and isolating specific protein targets. This aligns with the rising popularity of bioconjugation techniques in diagnostics and therapeutics. Furthermore, its structural analogs are being investigated for crop protection, reflecting the agrochemical industry’s focus on eco-friendly pesticides.

In summary, Benzyl N-(4-formyl-3,5-dimethylphenyl)carbamate (CAS No. 2680875-11-8) represents a convergence of innovation and practicality. Its relevance to life sciences and material engineering underscores its importance in contemporary research. As industries prioritize custom synthesis and scalable processes, this compound is poised to remain a key player in advanced chemical development.